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Compound of Interest

Compound Name: 4-Oxododecanedioic acid

Cat. No.: B157072

For researchers, scientists, and drug development professionals, ensuring safe and efficient
handling of chemical compounds is paramount. This guide provides essential, immediate safety
and logistical information for the handling of 4-Oxododecanedioic acid, including personal
protective equipment (PPE), operational plans, and disposal procedures.

Personal Protective Equipment (PPE)

Based on the irritant nature of dicarboxylic acids, a comprehensive PPE plan is crucial to
minimize exposure and ensure laboratory safety.[1] The following table summarizes the
recommended PPE for handling 4-Oxododecanedioic acid.
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Personal Protective o
Body Part . Specifications
Equipment

Nitrile or butyl rubber gloves

are recommended for handling
Hands Chemical-resistant gloves acids. Ensure gloves are

regularly inspected for signs of

degradation or puncture.

Goggles with indirect
ventilation are essential to
protect against splashes and
Safety goggles and/or face )
Eyes & Face hield fumes.[2] A face shield should
shie
be used in conjunction with
goggles when there is a higher

risk of splashing.[2]

A respirator is crucial for
protecting against dust, fumes,
and vapors.[2] In low-fume

) ] ] environments, an N95 mask

Respiratory N95 or higher-level respirator o ]

may be sufficient, while a full-
face respirator with acid gas
cartridges is recommended for

higher exposure levels.[2]

A lab coat should be worn to
protect against incidental
Laboratory coat or chemical- contact. For tasks with a higher
Body resistant coveralls risk of splashes, chemical-
resistant coveralls are

recommended.

Operational Plan

A systematic approach to handling 4-Oxododecanedioic acid will ensure a safe and controlled
laboratory environment.

1. Engineering Controls:
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» Ventilation: Always handle 4-Oxododecanedioic acid in a well-ventilated area, such as a
chemical fume hood, to minimize the inhalation of dust or vapors.

o Eyewash Stations and Safety Showers: Ensure that eyewash stations and safety showers
are readily accessible in the immediate work area.

2. Handling Procedures:
¢ Avoid Dust Formation: Handle the solid material carefully to avoid generating dust.

e Personal Hygiene: Wash hands thoroughly after handling the compound. Do not eat, drink,
or smoke in the laboratory.

e Avoid Ingestion and Inhalation: Take necessary precautions to avoid ingesting or inhaling the
substance.

3. Storage:
o Container: Keep the compound in a tightly closed container.

» Conditions: Store in a cool, dry, and well-ventilated place away from incompatible materials
such as strong oxidizing agents.

Disposal Plan

Proper disposal of 4-Oxododecanedioic acid and any contaminated materials is critical to
prevent environmental contamination and ensure regulatory compliance.

1. Waste Collection:

o Collect waste 4-Oxododecanedioic acid and any contaminated materials (e.g., gloves,
weighing paper) in a suitable, labeled, and closed container.

2. Spill Management:

 In case of a spill, wear appropriate PPE.
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Carefully sweep up the solid material, avoiding dust generation, and place it in a designated
waste container.

Clean the spill area with a suitable solvent and then wash with soap and water.

3. Final Disposal:

Dispose of the chemical waste according to local, state, and federal regulations. Consult with
your institution's environmental health and safety (EHS) department for specific guidance on
chemical waste disposal.

Experimental Workflow for Safe Handling

The following diagram illustrates the logical workflow for the safe handling and disposal of 4-
Oxododecanedioic acid.
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Workflow for Safe Handling of 4-Oxododecanedioic Acid
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Caption: Logical workflow for the safe handling and disposal of 4-Oxododecanedioic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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